molecular formula C27H22IN3O2S B308407 (5Z)-3-(3,5-dimethylphenyl)-2-(3,5-dimethylphenyl)imino-5-(5-iodo-2-oxo-1H-indol-3-ylidene)-1,3-thiazolidin-4-one

(5Z)-3-(3,5-dimethylphenyl)-2-(3,5-dimethylphenyl)imino-5-(5-iodo-2-oxo-1H-indol-3-ylidene)-1,3-thiazolidin-4-one

Cat. No. B308407
M. Wt: 579.5 g/mol
InChI Key: PNMHIPSWVYBXAM-WDPJASKWSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5Z)-3-(3,5-dimethylphenyl)-2-(3,5-dimethylphenyl)imino-5-(5-iodo-2-oxo-1H-indol-3-ylidene)-1,3-thiazolidin-4-one is a chemical compound that has been widely studied for its potential use in scientific research. It is a thiazolidinone derivative with a molecular formula of C27H23IN3O2S and a molecular weight of 603.5 g/mol.

Mechanism of Action

The mechanism of action of (5Z)-3-(3,5-dimethylphenyl)-2-(3,5-dimethylphenyl)imino-5-(5-iodo-2-oxo-1H-indol-3-ylidene)-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that it inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit acetylcholinesterase activity, which may be beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
(5Z)-3-(3,5-dimethylphenyl)-2-(3,5-dimethylphenyl)imino-5-(5-iodo-2-oxo-1H-indol-3-ylidene)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit acetylcholinesterase activity, which may be beneficial in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using (5Z)-3-(3,5-dimethylphenyl)-2-(3,5-dimethylphenyl)imino-5-(5-iodo-2-oxo-1H-indol-3-ylidene)-1,3-thiazolidin-4-one in lab experiments is its potential use in the treatment of cancer and Alzheimer's disease. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of (5Z)-3-(3,5-dimethylphenyl)-2-(3,5-dimethylphenyl)imino-5-(5-iodo-2-oxo-1H-indol-3-ylidene)-1,3-thiazolidin-4-one. One direction is to further investigate its potential use in the treatment of cancer and Alzheimer's disease. Another direction is to explore its potential use in other diseases and disorders. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of (5Z)-3-(3,5-dimethylphenyl)-2-(3,5-dimethylphenyl)imino-5-(5-iodo-2-oxo-1H-indol-3-ylidene)-1,3-thiazolidin-4-one involves the reaction of 5-iodo-2-oxoindole-3-carboxaldehyde with 3,5-dimethylaniline and 2,4-dimethylaniline in the presence of a catalyst. The resulting product is then treated with thiosemicarbazide and acetic anhydride to obtain the final compound.

Scientific Research Applications

(5Z)-3-(3,5-dimethylphenyl)-2-(3,5-dimethylphenyl)imino-5-(5-iodo-2-oxo-1H-indol-3-ylidene)-1,3-thiazolidin-4-one has been studied for its potential use in various scientific research applications. It has been shown to have anticancer properties by inhibiting the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use in the treatment of Alzheimer's disease due to its ability to inhibit acetylcholinesterase activity.

properties

Product Name

(5Z)-3-(3,5-dimethylphenyl)-2-(3,5-dimethylphenyl)imino-5-(5-iodo-2-oxo-1H-indol-3-ylidene)-1,3-thiazolidin-4-one

Molecular Formula

C27H22IN3O2S

Molecular Weight

579.5 g/mol

IUPAC Name

(5Z)-3-(3,5-dimethylphenyl)-2-(3,5-dimethylphenyl)imino-5-(5-iodo-2-oxo-1H-indol-3-ylidene)-1,3-thiazolidin-4-one

InChI

InChI=1S/C27H22IN3O2S/c1-14-7-15(2)10-19(9-14)29-27-31(20-11-16(3)8-17(4)12-20)26(33)24(34-27)23-21-13-18(28)5-6-22(21)30-25(23)32/h5-13H,1-4H3,(H,30,32)/b24-23-,29-27?

InChI Key

PNMHIPSWVYBXAM-WDPJASKWSA-N

Isomeric SMILES

CC1=CC(=CC(=C1)N=C2N(C(=O)/C(=C/3\C4=C(C=CC(=C4)I)NC3=O)/S2)C5=CC(=CC(=C5)C)C)C

SMILES

CC1=CC(=CC(=C1)N=C2N(C(=O)C(=C3C4=C(C=CC(=C4)I)NC3=O)S2)C5=CC(=CC(=C5)C)C)C

Canonical SMILES

CC1=CC(=CC(=C1)N=C2N(C(=O)C(=C3C4=C(C=CC(=C4)I)NC3=O)S2)C5=CC(=CC(=C5)C)C)C

Origin of Product

United States

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